(2,3-dimethoxybenzyl)(3-methoxybenzyl)amine

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-1-(3-methoxyphenyl)methanamine
• InChI: InChI=1S/C17H21NO3/c1-19-15-8-4-6-13(10-15)11-18-12-14-7-5-9-16(20-2)17(14)21-3/h4-10,18H,11-12H2,1-3H3
• InChI Key: YETJNGIYWHZMPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC2=C(C(=CC=C2)OC)OC
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

(2,3-dimethoxybenzyl)(3-methoxybenzyl)amine, also known as DMBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMBA is a derivative of benzylamine and is synthesized through a multi-step process involving various reagents and catalysts. In

Mechanism of Action

The mechanism of action of (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine is not fully understood. However, it has been suggested that (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine may exert its anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of inflammatory cytokines. (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine may also induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
(2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has been studied for its potential neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

(2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. Additionally, (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has been studied in various animal models and has shown promising results in terms of its potential therapeutic applications.
However, there are also some limitations to using (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans. Additionally, the synthesis of (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine involves various reagents and catalysts, which may pose potential hazards in the lab.

Future Directions

There are several future directions for (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine research. One potential direction is to further investigate its anti-inflammatory effects and potential therapeutic applications in various inflammatory diseases. Another direction is to explore its potential neuroprotective effects in other neurodegenerative diseases, such as Alzheimer's disease. Additionally, more research is needed to determine the safety and efficacy of (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine in humans and to develop novel drug delivery systems for (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine.

Synthesis Methods

The synthesis of (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine involves a multi-step process that requires various reagents and catalysts. The first step involves the reaction of 2,3-dimethoxybenzaldehyde with sodium borohydride, which results in the formation of 2,3-dimethoxybenzyl alcohol. The next step involves the reaction of 2,3-dimethoxybenzyl alcohol with 3-methoxybenzaldehyde in the presence of p-toluenesulfonic acid, which results in the formation of (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine. The final step involves the purification of (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine through column chromatography.

Scientific Research Applications

(2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has been found to have potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in animal models. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, (2,3-dimethoxybenzyl)(3-methoxybenzyl)amine has been studied for its potential neuroprotective effects in animal models of Parkinson's disease.